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Introduction

4-Methylcinnamic acid, also known as p-methylcinnamic acid, is an organic compound
belonging to the class of cinnamic acids.[1] These compounds are characterized by a phenyl
group attached to an acrylic acid moiety.[1] Specifically, 4-Methylcinnamic acid features a
methyl group at the para-position (position 4) of the phenyl ring.[1] It serves as a valuable
building block in organic synthesis and has been investigated for its potential biological
activities.[1] This technical guide provides a comprehensive overview of the chemical
properties, synthesis, biological significance, and safety protocols for 4-Methylcinnamic acid,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-Methylcinnamic acid are crucial for its
handling, characterization, and application in various experimental settings. These properties
are summarized in the table below.
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Property Value References
CAS Number 1866-39-3 [112][3114]
Molecular Formula C10H1002 [11[2][41[5]
Molecular Weight 162.19 g/mol [1112]131[4]
E)-3-(4-methylphenyl)prop-2-
IUPAC Name (B) ! ( | ylphenyl)prop [114]
enoic acid
p-Methylcinnamic acid, trans-
Synonyms p-Methylcinnamic acid, (E)-3- [1]
(p-Tolylacrylic acid
White to light yellow or pale
Appearance _ [1][4][6]
cream crystalline powder
Melting Point 196-202 °C [L1[4116]1[7]
Solubility Soluble in DMSO [1]18]
SMILES Cclccce(cc)\C=C\C(0)=0 [11041071
1S/C10H1002/c1-8-2-4-9(5-3-
InChl 8)6-7-10(11)12/h2-7H,1H3, [6][7]

(H,11,12)/b7-6+

Synthesis of 4-Methylcinnamic Acid

A common and efficient method for the synthesis of 4-Methylcinnamic acid is the

Knoevenagel condensation.[1] This reaction involves the base-catalyzed condensation of an

aldehyde or ketone with a compound containing an active methylene group, followed by

decarboxylation.

Experimental Protocol: Knoevenagel Condensation

This protocol describes the synthesis of 4-Methylcinnamic acid from 4-methylbenzaldehyde
and malonic acid.[1]

Materials:

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/pdf/4_Methylcinnamic_Acid_A_Versatile_Building_Block_for_the_Synthesis_of_Novel_Bioactive_Compounds.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_4_Methylcinnamic_Acid_and_Its_Isomers_Properties_Biological_Activities_and_Therapeutic_Potential.pdf
https://www.mdpi.com/1420-3049/19/7/9655
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/pdf/4_Methylcinnamic_Acid_A_Versatile_Building_Block_for_the_Synthesis_of_Novel_Bioactive_Compounds.pdf
https://www.mdpi.com/1420-3049/19/7/9655
https://pubmed.ncbi.nlm.nih.gov/29905574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/pdf/4_Methylcinnamic_Acid_A_Versatile_Building_Block_for_the_Synthesis_of_Novel_Bioactive_Compounds.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_4_Methylcinnamic_Acid_and_Its_Isomers_Properties_Biological_Activities_and_Therapeutic_Potential.pdf
https://www.mdpi.com/1420-3049/19/7/9655
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.mdpi.com/1420-3049/19/7/9655
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.mdpi.com/1420-3049/19/7/9655
https://pubmed.ncbi.nlm.nih.gov/34052086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.mdpi.com/1420-3049/19/7/9655
https://pubmed.ncbi.nlm.nih.gov/34052086/
https://pubmed.ncbi.nlm.nih.gov/10631254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC58849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.mdpi.com/1420-3049/19/7/9655
https://pubmed.ncbi.nlm.nih.gov/10631254/
https://pubmed.ncbi.nlm.nih.gov/34052086/
https://pubmed.ncbi.nlm.nih.gov/10631254/
https://www.benchchem.com/product/b7855434/docs?utm_src=pdf-body#4-methylcinnamic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b7855434/docs?utm_src=pdf-body#4-methylcinnamic-acid-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/product/b7855434/docs?utm_src=pdf-body#4-methylcinnamic-acid-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 4-Methylbenzaldehyde

» Malonic acid

e Pyridine

o Piperidine (catalyst)

e Ethanol

e Hydrochloric acid (HCI)

Procedure:

 In a round-bottom flask, dissolve 4-methylbenzaldehyde and malonic acid in ethanol.
e Add a catalytic amount of piperidine and a small amount of pyridine to the solution.

e Heat the reaction mixture to reflux for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
 Acidify the mixture with dilute hydrochloric acid to precipitate the crude product.
« Filter the precipitate, wash with cold water, and dry.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
Methylcinnamic acid.
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Reactants
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ion Acidification (HCI) Recrystallization 4-Methylcinnamic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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